Cas no 2171273-40-6 ((2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid)
(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
- (2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
- EN300-1482954
- 2171273-40-6
-
- Inchi: 1S/C28H34N2O5/c31-26(30-18-10-8-15-25(30)27(32)33)16-3-1-2-9-17-29-28(34)35-19-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,24-25H,1-3,8-10,15-19H2,(H,29,34)(H,32,33)/t25-/m1/s1
- InChI Key: FEECCUGAYVXZNY-RUZDIDTESA-N
- SMILES: O=C(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1C(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482954-1.0g |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482954-50mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-100mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-250mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-500mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-1000mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-2500mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-5000mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1482954-10000mg |
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid |
2171273-40-6 | 10000mg |
$10464.0 | 2023-09-28 |
(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
Recent Advances in the Study of (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS: 2171273-40-6)
The compound (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS: 2171273-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development, particularly in the design of peptide-based therapeutics and enzyme inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-2-carboxylic acid moiety makes it a versatile intermediate in synthetic chemistry.
Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and bioavailability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid, addressing previous challenges related to side reactions and purification. The study employed advanced chromatographic techniques and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structural integrity.
In addition to its synthetic utility, this compound has shown promise as a building block for the development of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into peptide analogs that exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study highlighted the compound's ability to enhance the binding affinity of peptide inhibitors through strategic modifications of its side chain.
Another area of interest is the compound's potential role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its use as a linker in prodrug designs, leveraging the Fmoc group's cleavable properties under specific physiological conditions. This approach aims to improve the pharmacokinetics and tissue specificity of therapeutic agents, reducing off-target effects and enhancing efficacy.
Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid. Future research directions may include further optimization of synthetic protocols, exploration of its interactions with biological targets, and evaluation of its safety profile in preclinical models. The compound's versatility and potential for customization position it as a valuable tool in the ongoing quest for innovative therapeutic solutions.
2171273-40-6 ((2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)